Cas no 2034484-31-4 (2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone)

• Product Name: 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone
• CAS No: 2034484-31-4
• MF: C₁₈H₁₄FNO₂S
• MW: 327.372666835785
• CID: 5379074
• Update Time: 2025-10-12

2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone

• Inchi： 1S/C18H14FNO2S/c19-14-6-3-5-13(10-14)18-20(8-9-23-18)17(21)16-11-12-4-1-2-7-15(12)22-16/h1-7,10-11,18H,8-9H2
• InChI Key： QYVNCQSKSILROF-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1CCSC1C1=CC=CC(F)=C1)=O

Experimental Properties

• Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.3±50.0 °C(Predicted)
• pka: -2.94±0.40(Predicted)

Additional information on 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone

Research Brief on 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone (CAS: 2034484-31-4)

In recent years, the compound 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone (CAS: 2034484-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzofuran and thiazolidine moieties, has shown promising potential in various therapeutic applications. The presence of a fluorophenyl group further enhances its bioactivity, making it a subject of extensive investigation for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone exhibits notable activity against specific enzymatic targets, particularly those involved in inflammatory and neurodegenerative pathways. Its unique structural features enable it to interact with key biological macromolecules, thereby modulating their function in a selective manner.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its binding affinity and selectivity. These efforts have revealed that the compound's thiazolidine ring plays a critical role in its interaction with target proteins, while the benzofuran moiety contributes to its stability and bioavailability.

In addition to its therapeutic potential, recent synthetic studies have optimized the production of 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone, ensuring higher yields and purity. These advancements are crucial for scaling up production and facilitating further preclinical and clinical evaluations. The compound's synthetic accessibility, combined with its promising bioactivity, positions it as a strong candidate for future drug development programs.

Despite these encouraging findings, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing research aims to address these gaps through in vitro and in vivo studies. For instance, recent animal models have provided insights into its metabolic stability and potential side effects, which are essential for translating laboratory findings into clinical applications.

In conclusion, 2-Benzofuranyl[2-(3-fluorophenyl)-3-thiazolidinyl]methanone (CAS: 2034484-31-4) represents a promising avenue for pharmaceutical innovation. Its multifaceted bioactivity, coupled with advancements in synthetic methodologies, underscores its potential as a therapeutic agent. Future research will likely focus on refining its pharmacological properties and exploring its applicability in treating specific diseases, thereby paving the way for its integration into modern medicine.